ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[ethyl(2-methylprop-2-enyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-5-15(11-12(3)4)13-7-9-16(10-8-13)14(17)18-6-2/h13H,3,5-11H2,1-2,4H3
• InChI Key: GKFVPVKQDSDDBQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=C)C)C1CCN(CC1)C(=O)OCC
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol

Description

Ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate, also known as EEP, is a chemical compound that has been used in various scientific research studies. It is a piperidinecarboxylate ester that is commonly used as a reagent in organic chemistry.

Mechanism of Action

The mechanism of action of ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate is not well understood. However, it has been suggested that it may act as a nucleophile in organic reactions, and may also have some biological activity.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate. However, some studies have suggested that it may have some antimicrobial and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate in lab experiments is that it is a relatively inexpensive reagent, and is readily available. However, one limitation is that its mechanism of action is not well understood, and further research is needed to fully understand its properties.

Future Directions

There are several potential future directions for research involving ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate. These include:
1. Further investigation into its mechanism of action, including its potential biological activity.
2. Exploration of its potential as a drug candidate, particularly in the areas of antimicrobial and anti-inflammatory agents.
3. Development of new synthetic routes for ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate, to improve its purity and yield.
4. Investigation into its potential use as a reagent in other areas of organic chemistry, such as polymer synthesis.

Synthesis Methods

The synthesis of ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate involves reacting ethyl piperidine-4-carboxylate with ethyl 2-methyl-2-propenoate in the presence of a base catalyst. This reaction produces ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate as a yellow oil, which can be purified by distillation.

Scientific Research Applications

Ethyl 4-[ethyl(2-methyl-2-propen-1-yl)amino]-1-piperidinecarboxylate has been used in various scientific research studies, including drug discovery, organic synthesis, and medicinal chemistry. It has been used as a reagent in the synthesis of various organic compounds, including amino acids and peptides.